2-Fluoroprop-2-ene-1-sulfonyl chloride

• IUPAC Name: 2-fluoroprop-2-ene-1-sulfonyl chloride
• InChI: InChI=1S/C3H4ClFO2S/c1-3(5)2-8(4,6)7/h1-2H2
• InChI Key: PHRDUXASBPZNMX-UHFFFAOYSA-N
• Canonical SMILES: C=C(CS(=O)(=O)Cl)F
• Molecular Formula: C3H4ClFO2S
• Molecular Weight: 158.58 g/mol

Description

2-Fluoroprop-2-ene-1-sulfonyl chloride is a chemical compound used in various scientific research applications. It is a highly reactive and versatile reagent that can be used for the synthesis of a wide range of organic compounds.

Scientific Research Applications

Fluorescent Amino Acids

A study demonstrates the biosynthetic incorporation of a fluorophore into proteins at defined sites, utilizing a strategy applicable to a variety of fluorophores in both prokaryotic and eukaryotic organisms. This approach facilitates biochemical and cellular studies of protein structure and function, highlighting the utility of fluorinated compounds in enhancing research methodologies (Summerer et al., 2006).

Surfactants and Environmental Studies

Research on the structure and transformation products of Forafac®1157, a fluorinated surfactant, elucidates the environmental impact and metabolic pathways of such compounds. This study provides valuable insights into the degradation and metabolism of fluorinated surfactants, contributing to our understanding of their environmental behavior (Moe et al., 2012).

Synthetic Methodologies

A novel approach for the synthesis of aliphatic sulfonyl fluorides through visible-light-mediated decarboxylative fluorosulfonylethylation is presented. This method, applicable to a wide range of carboxylic acids, demonstrates the potential of 2-Fluoroprop-2-ene-1-sulfonyl chloride derivatives in facilitating the rapid development of diverse compound libraries for chemical biology and pharmacology (Xu et al., 2019).

Pharmaceutical Applications

The synthesis of antitumor compounds through interactions with arylsulfonyl chlorides, including derivatives of this compound, showcases the chemical's utility in developing new therapeutic agents. This research underscores the versatility of fluorinated sulfonyl chlorides in medicinal chemistry (McCarroll et al., 2007).

Environmental and Water Treatment Studies

Investigations into the treatment of perfluorinated compounds, using technologies such as sonochemical reactors, highlight the challenges and potential solutions for removing persistent environmental pollutants. These studies are crucial for advancing water treatment methods and understanding the environmental fate of fluorinated compounds (Gole et al., 2018).

Safety and Hazards

The safety data sheet for a related compound, Prop-1-ene-2-sulfonyl chloride, indicates that it may cause an allergic skin reaction, causes serious eye damage, and is fatal if inhaled.

Mechanism of Action

Target of Action

Sulfonyl fluorides, a group to which this compound belongs, are known to interact with various proteins and amino acids .

Mode of Action

2-Fluoroprop-2-ene-1-sulfonyl chloride, like other sulfonyl fluorides, is likely to interact with its targets through a nucleophilic substitution mechanism . The fluoride ion is displaced by a nucleophile, often a protein or amino acid in a biological context. This results in the formation of a covalent bond between the sulfonyl group and the nucleophile .

Biochemical Pathways

Sulfonyl fluorides are known to interact with various proteins and can potentially affect multiple biochemical pathways depending on the specific targets they interact with .

Result of Action

Given its potential to form covalent bonds with proteins, it could potentially modulate protein function and thus influence cellular processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the rate of nucleophilic substitution reactions can be influenced by the pH of the environment .